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Compound of Interest

Compound Name: Batcp

Cat. No.: B1624332 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of chemical reagents is paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for BATCP ((S)-[5-Acetylamino-1-(2-oxo-4-trifluoromethyl-2H-chromen-7-

ylcarbamoyl)pentyl]carbamic acid tert-butyl ester), a selective HDAC6 substrate. Due to the

absence of a publicly available, detailed Safety Data Sheet (SDS) with specific disposal

instructions for BATCP (CAS 787549-23-9), this guide is based on its known chemical

properties and general best practices for laboratory chemical waste management.

It is imperative to consult with your institution's Environmental Health and Safety (EHS)

department for specific disposal protocols that comply with local, state, and federal regulations.

Chemical and Physical Properties of BATCP
A summary of the available quantitative data for BATCP is presented below. This information is

crucial for assessing its potential hazards and determining the appropriate disposal route.
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Property Value Source

CAS Number 787549-23-9 [1]

Molecular Formula C₂₃H₂₈F₃N₃O₆ [1]

Molecular Weight 499.48 g/mol [1]

Form Solid [1]

Solubility 16 mg/mL in DMSO [1]

Storage Temperature 2-8°C [1]

Storage Class 11 - Combustible Solids [1]

Water Hazard Class (WGK) 3 (severe hazard to water) [1]

Experimental Protocols: General Disposal
Procedure
The following is a generalized, step-by-step procedure for the disposal of BATCP. This protocol

is based on standard practices for handling solid, non-volatile, combustible, and water-

hazardous chemical waste in a laboratory setting.

Personal Protective Equipment (PPE) is mandatory during all stages of handling and disposal.

This includes, but is not limited to, a lab coat, safety goggles, and appropriate chemical-

resistant gloves.

Waste Identification and Segregation:

All waste containing BATCP, including unused product, contaminated labware (e.g.,

pipette tips, vials), and contaminated PPE, must be segregated from general laboratory

waste.

Due to its classification as a combustible solid and a severe water hazard, it should not be

mixed with other waste streams unless explicitly permitted by your institution's EHS

guidelines.

Waste Collection and Containment:
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Collect solid BATCP waste in a dedicated, properly labeled, and sealable hazardous

waste container.

The container should be made of a material compatible with the chemical.

Ensure the container is clearly labeled with "Hazardous Waste" and the full chemical

name: "(S)-[5-Acetylamino-1-(2-oxo-4-trifluoromethyl-2H-chromen-7-

ylcarbamoyl)pentyl]carbamic acid tert-butyl ester" and its CAS number (787549-23-9).

Storage of Waste:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area away from heat, sparks, and open flames.

The storage area should be compliant with regulations for combustible materials.

Arranging for Disposal:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Provide them with all necessary information about the waste, including the chemical

name, quantity, and any other relevant data.

Do not attempt to dispose of BATCP down the drain or in regular trash.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of BATCP in a

laboratory setting.
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Caption: General workflow for the proper disposal of BATCP.

Disclaimer: This information is intended for guidance purposes only. Always adhere to the

specific protocols and regulations provided by your institution's Environmental Health and

Safety department. The absence of a manufacturer-provided SDS for BATCP necessitates a

cautious approach based on general laboratory safety principles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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